Cas no 531521-26-3 (5-formyl-2,4,6-trimethylpyridine-3-carbonitrile)

• Product Name: 5-formyl-2,4,6-trimethylpyridine-3-carbonitrile
• CAS No: 531521-26-3
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• CID: 1113518
• PubChem ID: 10954014
• Update Time: 2025-11-05

5-formyl-2,4,6-trimethylpyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-formyl-2,4,6-trimethyl-3-Pyridinecarbonitrile
• 5-formyl-2,4,6-trimethylpyridine-3-carbonitrile
• 531521-26-3
• 5-Formyl-2,4,6-trimethylnicotinonitrile
• 34940-39-1

• Inchi： 1S/C10H10N2O/c1-6-9(4-11)7(2)12-8(3)10(6)5-13/h5H,1-3H3
• InChI Key： BWFCNORFTDZIPS-UHFFFAOYSA-N
• SMILES： O=CC1C(C)=NC(C)=C(C#N)C=1C

Computed Properties

• Exact Mass: 174.079312947g/mol
• Monoisotopic Mass: 174.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 53.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 5-formyl-2,4,6-trimethylpyridine-3-carbonitrile

Market Research and Analysis of 5-formyl-2,4,6-trimethylpyridine-3-carbonitrile (CAS No. 531521-26-3) in Chemical-Biomedical Fields

The compound 5-formyl-2,4,6-trimethylpyridine-3-carbonitrile (CAS No. 531521-26-3) has garnered significant attention in the chemical and biomedical industries due to its unique structural properties and potential applications in drug development and chemical synthesis. This research brief aims to provide a comprehensive analysis of the current market landscape, including recent advancements, supply-demand dynamics, and future prospects for this compound.

Recent studies have highlighted the role of 5-formyl-2,4,6-trimethylpyridine-3-carbonitrile as a key intermediate in the synthesis of bioactive molecules. Its ability to participate in various organic reactions, such as nucleophilic substitutions and cyclizations, makes it a valuable asset in medicinal chemistry. The compound's structural versatility has led to its integration into several drug discovery pipelines targeting diseases such as cancer and neurodegenerative disorders.

From a market perspective, the demand for 5-formyl-2,4,6-trimethylpyridine-3-carbonitrile is driven by its application in preclinical studies and early-stage drug development. Major pharmaceutical companies and research institutions are increasingly investing in the procurement of this compound to support their R&D activities. Additionally, the rise of custom synthesis services has further fueled the market growth by providing tailored solutions for specific research needs.

Supply chain analysis reveals that global suppliers are strategically positioned to meet the rising demand for this compound. Key players in the market are focusing on optimizing production processes to ensure high-quality output while maintaining competitive pricing. The increasing adoption of green chemistry principles has also prompted manufacturers to explore sustainable synthesis routes for 5-formyl-2,4,6-trimethylpyridine-3-carbonitrile.

In terms of future trends, the integration of artificial intelligence (AI) and machine learning (ML) into chemical synthesis is expected to revolutionize the production and application of 5-formyl-2,4,6-trimethylpyridine-3-carbonitrile. These technologies can enhance reaction efficiency, reduce costs, and enable the discovery of novel applications for this compound. Furthermore, collaborations between academia and industry are anticipated to accelerate innovation in this field.

In conclusion, 5-formyl-2,4,6-trimethylpyridine-3-carbonitrile (CAS No. 531521-26-3) holds immense potential in shaping the future of chemical-biomedical research. As demand continues to grow across various sectors, stakeholders must remain vigilant about emerging trends and technological advancements to stay competitive in this dynamic market.